Cas no 247234-88-4 (methyl 3-iodo-5-2-(trimethylsilyl)ethynylbenzoate)

• Product Name: methyl 3-iodo-5-2-(trimethylsilyl)ethynylbenzoate
• CAS No: 247234-88-4
• MF: C₁₃H₁₅IO₂Si
• MW: 358.246977090836
• CID: 3919861
• PubChem ID: 15904685
• Update Time: 2025-05-21

methyl 3-iodo-5-2-(trimethylsilyl)ethynylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-iodo-5-[(trimethylsilyl)ethynyl]-, methyl ester
• methyl 3-iodo-5-2-(trimethylsilyl)ethynylbenzoate
• 247234-88-4
• methyl 3-iodo-5-[2-(trimethylsilyl)ethynyl]benzoate
• EN300-26625673

• Inchi： 1S/C13H15IO2Si/c1-16-13(15)11-7-10(8-12(14)9-11)5-6-17(2,3)4/h7-9H,1-4H3
• InChI Key： IOQMDVZBPRWULE-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C=C(C=1)C#C[Si](C)(C)C

Computed Properties

• Exact Mass: 357.98860Da
• Monoisotopic Mass: 357.98860Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 3-iodo-5-2-(trimethylsilyl)ethynylbenzoate

Professional Introduction to Methyl 3-iodo-5-2-(trimethylsilyl)ethynylbenzoate (CAS No. 247234-88-4)

Methyl 3-iodo-5-2-(trimethylsilyl)ethynylbenzoate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 247234-88-4, features a unique structural framework that combines an iodine substituent with a terminal alkyne group, further functionalized by a trimethylsilyl (TMS) moiety. Such structural characteristics make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents and advanced materials.

The< strong>3-iodo substituent on the benzoate core is particularly noteworthy, as it serves as an excellent handle for further chemical transformations. Iodine atoms are well-known for their reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl structures. These reactions are widely employed in medicinal chemistry to link aromatic rings together, often leading to compounds with enhanced biological activity. The presence of the< strong>2-(trimethylsilyl)ethynyl group adds another layer of functionality, enabling reactions such as Sonogashira coupling, which is crucial for forming carbon-carbon triple bonds. This dual reactivity makes< strong>methyl 3-iodo-5-2-(trimethylsilyl)ethynylbenzoate an indispensable building block in synthetic organic chemistry.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various disease pathways. The< strong>trimethylsilyl group, while providing stability to the molecule, can also be selectively removed under specific conditions, allowing for further derivatization. This feature is particularly useful in drug discovery pipelines where flexibility in modifying the molecular structure is essential. For instance, the removal of the TMS group can expose a reactive site for subsequent functionalization, enabling the creation of diverse pharmacophores.

The benzoate moiety itself is a common pharmacophore found in numerous FDA-approved drugs due to its ability to modulate biological targets effectively. By incorporating an iodine atom at the 3-position and an ethynyl group at the 5-position, this compound offers a versatile platform for designing molecules with tailored properties. The< strong>methyl ester functionality at the other end of the benzoate ring not only provides solubility but also serves as a precursor for further chemical transformations, such as hydrolysis to yield a carboxylic acid or reduction to an alcohol.

One of the most exciting applications of< strong>methyl 3-iodo-5-2-(trimethylsilyl)ethynylbenzoate lies in its utility as a precursor for photoredox catalysis. The combination of an iodine atom and an alkyne group makes this compound amenable to light-induced reactions that can lead to complex molecular architectures. Photoredox catalysis has emerged as a powerful tool in synthetic chemistry, enabling reactions that are not accessible through traditional methods. This approach has been particularly useful in constructing polycyclic systems and heterocycles, which are common motifs in bioactive molecules.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties conferred by the< strong>trimethylsilyl and< strong>ethynyl groups make it an attractive candidate for designing organic semiconductors and light-emitting diodes (OLEDs). Recent studies have demonstrated that derivatives of this compound can exhibit excellent charge transport properties when incorporated into thin-film devices. This opens up new avenues for developing more efficient and sustainable electronic devices.

The synthesis of< strong>methyl 3-iodo-5-2-(trimethylsilyl)ethynylbenzoate itself is a testament to the advancements in synthetic methodologies over recent decades. Traditional approaches often relied on multi-step sequences involving harsh conditions and low yields. However, modern techniques such as transition metal-catalyzed cross-coupling reactions have revolutionized organic synthesis by providing more efficient and scalable routes to complex molecules. These advancements have not only improved the accessibility of< strong>CAS No. 247234-88-4 but have also enabled researchers to explore new chemical space with greater ease.

The role of computational chemistry in optimizing synthetic routes cannot be overstated either. By leveraging computational methods such as density functional theory (DFT), researchers can predict reaction outcomes with high accuracy before conducting any experimental work. This has led to more rational and efficient synthetic strategies being developed for compounds like< strong>methyl 3-iodo-5-2-(trimethylsilyl)ethynylbenzoate. Such computational predictions help minimize trial-and-error experimentation and accelerate the discovery process.

In conclusion, methyl 3-iodo-5-2-(trimethylsilyl)ethynylbenzoate, with its CAS number 247234-88-4, represents a remarkable example of how structural complexity can be harnessed for both pharmaceutical and materials science applications. Its unique combination of functional groups makes it an invaluable intermediate for constructing novel therapeutics and advanced materials alike. As research continues to evolve, it is likely that this compound will play an even greater role in driving innovation across multiple scientific disciplines.